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Compound of Interest

Compound Name: DB008

Cat. No.: B10855475

Essential Safety and Handling Guide for DB008

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
selective PARP16 inhibitor, DB008. The following guidelines are based on general laboratory
safety protocols for potent enzyme inhibitors and publicly available research data, as a specific
Safety Data Sheet (SDS) for DB008 could not be located. Researchers should always
supplement this information with their institution's specific safety protocols and a thorough risk
assessment before beginning any work.

Chemical and Physical Properties

DBO008 is a potent and selective inhibitor of Poly(ADP-ribose) polymerase 16 (PARP16), a key
enzyme in the unfolded protein response (UPR).[1] It functions as a covalent inhibitor,
containing an acrylamide electrophilic reagent.[2][3][4]
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Property

Value

Source

Chemical Name

DB008

MedchemExpress

CAS Number

2991637-98-8

Not explicitly stated, but
associated with DB008

Not explicitly stated, but

Molecular Formula C25H21FN403 ) ]
associated with DB008
] Not explicitly stated, but
Molecular Weight 444.46 g/mol _ _
associated with DB008
IC50 0.27 uM for PARP16 [2]

Mechanism of Action

Covalently modifies Cys169 of
PARP16

[2]

Key Feature

Membrane-permeable and
contains an alkyne group for

click chemistry

[2]

Personal Protective Equipment (PPE)

Due to the lack of a specific SDS for DB008, a cautious approach to PPE is warranted. The

following recommendations are based on handling potent, biologically active small molecules in

a research laboratory setting.

PPE Category

Recommended Equipment

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

To prevent skin contact with

the potent enzyme inhibitor.

Eye Protection

Safety glasses with side

shields or safety goggles

To protect eyes from splashes

or aerosols.

Body Protection

Laboratory coat

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood

To minimize inhalation of any

potential aerosols or dust.
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Operational Plan: Handling and Storage

Handling:

o Work Area: All handling of DB008, especially when in powdered form or when preparing
solutions, should be conducted in a designated area, such as a chemical fume hood, to
minimize exposure.

¢ Weighing: When weighing the solid compound, use an analytical balance within a ventilated
enclosure if possible.

¢ Solution Preparation: Prepare solutions in a chemical fume hood. Avoid generating aerosols.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling DB008, even
if gloves were worn.

Storage:

o Store DB008 in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials.

o Follow any specific storage temperature recommendations provided by the supplier.

Disposal Plan

As a potent research chemical, DB008 and any contaminated materials should be disposed of
as hazardous chemical waste.

» Solid Waste: Collect any solid DB008 waste and contaminated consumables (e.g., weigh
boats, pipette tips) in a clearly labeled hazardous waste container.

e Liquid Waste: Collect liquid waste containing DB008 in a sealed and appropriately labeled
hazardous waste container. Do not pour down the drain.

» Decontamination: Decontaminate work surfaces with an appropriate solvent (e.g., 70%
ethanol) and dispose of the cleaning materials as hazardous waste.
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e Institutional Guidelines: Follow all local and institutional regulations for hazardous waste
disposal.

Experimental Protocol: Preparation of DB008 for In
Vivo Studies

The following protocol for preparing a DB008 solution is adapted from publicly available
information.[2] This protocol is provided as an example and may need to be optimized for
specific experimental needs.

Objective: To prepare a clear solution of DB008 at a concentration of = 5 mg/mL.
Materials:

DB008

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% sodium chloride)
Procedure:
e Prepare a DMSO stock solution: Dissolve DB008 in DMSO to a concentration of 50 mg/mL.

o Prepare the working solution (example for 1 mL): a. To 400 uL of PEG300, add 100 pL of the
50 mg/mL DMSO stock solution. b. Mix thoroughly until a homogenous solution is formed. c.
Add 50 pL of Tween-80 and mix again until the solution is clear. d. Add 450 pL of saline to
bring the final volume to 1 mL. e. Mix thoroughly.

Note: This protocol is a guideline. The solubility and stability of the final formulation should be
confirmed for your specific experimental conditions.
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PARP16 Signaling Pathway in the Unfolded Protein
Response

PARP16 is an endoplasmic reticulum (ER)-resident protein that plays a crucial role in the
unfolded protein response (UPR), a cellular stress response to the accumulation of unfolded or
misfolded proteins in the ER.[1] PARP16 acts as a key activator of two of the three major UPR
sensors: PERK and IRE1a.[1][5]
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PARP16 Activation of the Unfolded Protein Response
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Caption: PARP16 activation of PERK and IRE1a in the UPR.
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Experimental Workflow: In-Cell Competition
Labeling Assay

DBO008, being a covalent inhibitor with a clickable alkyne handle, can be used as a probe to
assess the engagement of other potential PARP16 inhibitors within cells.[3][4]
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Workflow for In-Cell PARP16 Competition Labeling

Start:
HEK?293T cells

Incubate with
Test Inhibitor

Add DB008

Cell Lysis

Click Chemistry
(e.g., with fluorescent azide)

SDS-PAGE and
In-Gel Fluorescence

Analyze Fluorescence
(Competition)

Click to download full resolution via product page

Caption: Workflow for assessing PARP16 target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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